Cas no 494753-44-5 (1,2-Propanediamine, 3-(butylthio)-, (2R)-)

• Product Name: 1,2-Propanediamine, 3-(butylthio)-, (2R)-
• CAS No: 494753-44-5
• MF: C₇H₁₈N₂S
• MW: 162.296220302582
• CID: 1521345
• Update Time: 2024-08-24

1,2-Propanediamine, 3-(butylthio)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, 3-(butylthio)-, (2R)-

• Inchi： 1S/C7H18N2S/c1-2-3-4-10-6-7(9)5-8/h7H,2-6,8-9H2,1H3/t7-/m1/s1
• InChI Key： RJKFXBUEWMMGCZ-SSDOTTSWSA-N
• SMILES： C(N)[C@@H](N)CSCCCC

Computed Properties

• Exact Mass: 162.11924

Experimental Properties

• Density: 0.978±0.06 g/cm3(Predicted)
• Boiling Point: 277.2±30.0 °C(Predicted)
• PSA: 52.04
• pka: 8.83±0.10(Predicted)